Cas no 3006-49-3 (1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside)

• Product Name: 1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside
• CAS No: 3006-49-3
• MF: C₄₁H₃₂O₁₁
• MW: 700.686192512512
• CID: 915903
• PubChem ID: 11456758
• Update Time: 2025-04-19

1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside
• 1,2,3,4,6-Penta-O-be
• 1,2,3,4,6-penta-O-benzoyl-β-D-glucopyranose
• D-Glucopyranose 1,2,3,4,6-Pentabenzoate
• 3006-49-3
• 1,2,3,4,6-penta-o-benzoyl-d-glucopyranose
• W15480
• D-Glucopyranose 1,2,3,4,6-Pentabenzoate;
• J-017756
• DTXSID20466402
• glucopyranose pentabenzoate
• (3R,4S,5R,6R)-6-((Benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
• [(2R,3R,4S,5R)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
• SCHEMBL3785587
• JJNMLNFZFGSWQR-XBHBEMSESA-N

• Inchi： 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35-,41?/m1/s1
• InChI Key： JJNMLNFZFGSWQR-XBHBEMSESA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 700.19400
• Monoisotopic Mass: 700.19446183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 16
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.73000
• LogP: 6.10210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives